Cas no 1340506-55-9 (Tert-butyl 6-chloropyridazine-3-carboxylate)

• Product Name: Tert-butyl 6-chloropyridazine-3-carboxylate
• CAS No: 1340506-55-9
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 4765808
• PubChem ID: 63840606
• Update Time: 2026-02-26

Tert-butyl 6-chloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-chloropyridazine-3-carboxylate
• 3-BOC-6-chloropyridazine
• tert-butyl6-chloropyridazine-3-carboxylate
• CS-0328928
• BS-51521
• SY291603
• 1340506-55-9
• 2-Methyl-2-propanyl 6-chloro-3-pyridazinecarboxylate
• SCHEMBL20046201
• F2147-4221
• MFCD18897601
• 1,1-Dimethylethyl 6-chloro-3-pyridazinecarboxylate
• E82684
• AKOS013153517
• Tert-butyl 6-chloropyridazine-3-carboxylate

• Inchi： 1S/C9H11ClN2O2/c1-9(2,3)14-8(13)6-4-5-7(10)12-11-6/h4-5H,1-3H3
• InChI Key： MHTGBUQUDMBSRI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC(C)(C)C)N=N1

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Tert-butyl 6-chloropyridazine-3-carboxylate

Tert-butyl 6-chloropyridazine-3-carboxylate (CAS No. 1340506-55-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 6-chloropyridazine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 1340506-55-9, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridazine core with chloro and ester functional groups, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The structural motif of 6-chloropyridazine provides a unique platform for further chemical modifications, making it a valuable building block in drug discovery and development.

The utility of Tert-butyl 6-chloropyridazine-3-carboxylate stems from its ability to undergo various transformations, including nucleophilic substitution, condensation reactions, and coupling processes. These reactions are pivotal in constructing complex molecular architectures essential for the design of novel therapeutic agents. In recent years, the demand for efficient synthetic routes has led to innovative methodologies that leverage this compound's reactivity.

One of the most compelling aspects of 6-chloropyridazine-3-carboxylate is its role in the development of pharmacologically active compounds. Pyridazine derivatives have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The chloro substituent at the 6-position enhances the electrophilicity of the ring, facilitating further functionalization while maintaining structural integrity. This characteristic has been exploited in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

Recent advancements in medicinal chemistry have highlighted the importance of Tert-butyl 6-chloropyridazine-3-carboxylate in fragment-based drug design. By employing this intermediate, researchers can rapidly assemble diverse libraries of compounds for high-throughput screening. The tert-butyl ester group serves as a removable protecting group, allowing for selective deprotection under mild conditions without compromising the core pyridazine scaffold. This flexibility has streamlined the process of identifying lead compounds with high binding affinity and selectivity.

The synthesis of 6-chloropyridazine-3-carboxylate itself is a testament to modern synthetic organic chemistry techniques. Modern methodologies often involve multi-step sequences that highlight the compound's adaptability. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at specific positions on the pyridazine ring. These modifications can fine-tune the pharmacokinetic properties of resulting molecules, enhancing their bioavailability and therapeutic efficacy.

In addition to its pharmaceutical applications, Tert-butyl 6-chloropyridazine-3-carboxylate has found utility in materials science and agrochemical research. Its structural features make it a suitable precursor for designing novel materials with specific electronic properties. Furthermore, derivatives of this compound have been explored as intermediates in the synthesis of herbicides and fungicides, contributing to sustainable agricultural practices.

The integration of computational chemistry has further accelerated the use of 6-chloropyridazine-3-carboxylate in drug discovery. Molecular modeling studies have provided insights into how structural modifications influence biological activity. By leveraging these computational tools, researchers can predict the binding modes of their synthesized compounds with target proteins, thereby optimizing lead structures before experimental validation.

The safety and handling of Tert-butyl 6-chloropyridazine-3-carboxylate are paramount considerations in industrial and academic settings. While not classified as hazardous under standard conditions, appropriate precautions must be taken to prevent exposure to air and moisture, which can affect its stability. Storage under inert atmospheres and controlled environments ensures consistent quality and reactivity throughout its shelf life.

Economic feasibility is another critical factor driving the widespread use of this compound. The availability of scalable synthetic routes has made it economically viable for pharmaceutical companies to incorporate it into their drug development pipelines. As demand grows, continuous improvements in production methodologies will further enhance its accessibility and cost-effectiveness.

The future prospects for Tert-butyl 6-chloropyridazine-3-carboxylate are promising, with ongoing research exploring new synthetic pathways and applications. Innovations in green chemistry principles may lead to more sustainable production methods, reducing environmental impact while maintaining high yields and purity standards. Additionally, interdisciplinary collaborations between chemists and biologists will likely uncover novel therapeutic applications for derivatives of this versatile intermediate.